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Compound of Interest

Compound Name: Methyl benzofuran-6-carboxylate

Cat. No.: B1291434

A Technical Guide to Methyl Benzofuran-6-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of methyl benzofuran-6-
carboxylate, a key intermediate in pharmaceutical and organic synthesis. It details the
compound's chemical identity, physicochemical properties, and a detailed experimental
protocol for its synthesis.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is
methyl 1-benzofuran-6-carboxylate[1].

Caption: 2D structure of methyl 1-benzofuran-6-carboxylate.

Physicochemical and Spectroscopic Data

The following table summarizes key quantitative data for methyl benzofuran-6-carboxylate.
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Property Value Reference
Identifiers

CAS Number 588703-29-1 [1]
PubChem CID 22481705 [1]
Chemical Formula C10HsO3 [2]
Molecular Weight 176.17 g/mol [2]

Physical Properties

Boiling Point

257.7 £ 13.0 °C (Predicted)

[2]

Density

1.25 + 0.1 g/cm? (Predicted)

[2]

Storage Temperature

2-8°C

[2]

Spectroscopic Data

1H NMR

Specific experimental data not
publicly available. Expected
signals include aromatic
protons, furan ring protons,
and a methyl singlet for the

ester group.

13C NMR

Specific experimental data not
publicly available. Expected
signals would include aromatic
carbons, furan carbons, and
carbons of the ester group

(carbonyl and methoxy).

Infrared (IR)

Specific experimental data not
publicly available. Expected
characteristic peaks include
C=0 stretch (ester) around
1715-1730 cm~1, aromatic
C=C stretches around 1600-
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1450 cm~1, and C-O stretches
between 1300-1000 cm~1.[3][4]

Specific experimental data not
publicly available. The

Mass Spectrometry _
molecular ion peak (M+) would

be expected at m/z = 176.

Experimental Synthesis Protocol

A known method for the preparation of methyl 1-benzofuran-6-carboxylate involves a multi-step

process starting from 4-formyl-3-hydroxy benzoic acid[5].

Synthesis Workflow
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4-formyl-3-hydroxy
benzoic acid (1V)

Thionyl Chloride,

Methanol

Methyl-4-formyl-3-hydroxy
benzoate (V)

Chloroacetic Acid,
NaOH, HCI

[2-formyl-5-(methoxycarbonyl)
phenoxy] acetic acid (VI)

Acetic Anhydride,
Acetic Acid,
Alkali Metal Acetate

Methyl 1-benzofuran-6-carboxylate (VII)
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of methyl 1-benzofuran-6-carboxylate.

Detailed Methodology

The synthesis is a three-step process as outlined below[5].
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Step 1: Synthesis of Methyl-4-formyl-3-hydroxy benzoate (V)
e To a solution of 4-formyl-3-hydroxy benzoic acid (I1V) in methanol, add thionyl chloride.

e The reaction proceeds to convert the carboxylic acid to its methyl ester, yielding methyl-4-
formyl-3-hydroxy benzoate (V).

e The product is isolated following standard workup procedures, such as extraction with ethyl
acetate and evaporation of the solvent under reduced pressure[5].

Step 2: Synthesis of [2-formyl-5-(methoxycarbonyl) phenoxy] acetic acid (VI)

o React the intermediate (V) with chloroacetic acid in the presence of an aqueous alkali (e.g.,
sodium hydroxide).

» After the reaction is complete, acidify the mixture with concentrated hydrochloric acid to a pH
of 2-3 and cool to 20°C[5].

e The precipitated product, [2-formyl-5-(methoxycarbonyl) phenoxy] acetic acid (VI), is
collected by filtration and washed with water[5].

Step 3: Synthesis of Methyl 1-benzofuran-6-carboxylate (VII)

e The intermediate (VI) is reacted with a mixture of acetic anhydride, acetic acid, and an
anhydrous alkali metal acetate (e.g., sodium acetate)[5].

e This reaction facilitates an intramolecular cyclization to form the benzofuran ring system.

e The final product, methyl 1-benzofuran-6-carboxylate (VIl), is then purified from the reaction
mixture[5].

Applications

Methyl benzofuran-6-carboxylate serves as a versatile building block and key intermediate in
several fields:

o Pharmaceutical Research: It is utilized in the synthesis of more complex molecules for the
development of potential anti-cancer and anti-inflammatory drugs|[2].
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» Organic Synthesis: Its structure is a valuable scaffold for creating novel chemical entities with
diverse applications[2].

e Fragrance and Flavoring Industry: The compound is sometimes employed in the production
of fragrances and flavorings[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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